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Compound of Interest

Compound Name: mitomycin C

Cat. No.: B7802546 Get Quote

Mitomycin C Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the light sensitivity and proper storage of Mitomycin C.

Adherence to these guidelines is critical for maintaining the compound's stability and ensuring

experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: How should I store unopened vials of Mitomycin C powder?

A1: Unopened vials of Mitomycin C powder should be stored refrigerated at 2-8°C in a dry,

well-ventilated area and protected from light. Avoid excessive heat (over 40°C).

Q2: What is the recommended storage procedure for reconstituted Mitomycin C solutions?

A2: Reconstituted Mitomycin C solutions are also light-sensitive and require specific storage

conditions to minimize degradation. For a concentration of 0.5 mg/mL in Sterile Water for

Injection, the solution is stable for up to 14 days when refrigerated at 2-8°C and protected from

light.[1] At room temperature, its stability is reduced to 7 days.[1] Solutions in DMSO are

generally stable for up to one month when stored at -20°C and protected from light.[2] Always

refer to the manufacturer's specific instructions, as stability can vary based on the solvent and

concentration.
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Q3: My reconstituted Mitomycin C solution has changed color. Can I still use it?

A3: A freshly prepared Mitomycin C solution should be a clear, bluish liquid.[1] Any significant

color change may indicate degradation. It is recommended to discard the solution if a color

change is observed.

Q4: I accidentally left my Mitomycin C solution on the benchtop exposed to light. Is it still

viable?

A4: Mitomycin C is highly sensitive to light. Exposure to ambient or UV light can lead to rapid

degradation. It is strongly recommended to prepare a fresh solution to ensure the integrity of

your experiment.

Q5: What are the known degradation products of Mitomycin C?

A5: Under degradative conditions, such as exposure to light or inappropriate pH, Mitomycin C
can convert into other compounds, including mitosenes. Specifically, cis- and trans-

hydroxymitosenes have been identified as degradation products.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of Mitomycin C

due to improper storage or

handling.

1. Review your storage and

handling procedures against

the recommendations. 2.

Ensure the compound is

always protected from light. 3.

Prepare fresh solutions for

each experiment. 4. Verify the

pH of your solution, as

Mitomycin C is most stable

between pH 6 and 9.[1]

Precipitate formation in

refrigerated solution

Low solubility or instability at

lower temperatures, especially

at higher concentrations.

1. Allow the solution to come to

room temperature and gently

swirl to see if the precipitate

redissolves. Do not shake

vigorously. 2. If the precipitate

does not dissolve, discard the

solution and prepare a fresh

one. 3. For higher

concentrations, consider

storage at room temperature if

it aligns with the recommended

stability period.

Reduced efficacy in cell culture

experiments

Loss of active compound due

to degradation.

1. Confirm that the stock

solution was stored correctly

and is within its stability period.

2. Protect cell culture plates

from direct light exposure after

the addition of Mitomycin C. 3.

Prepare dilutions immediately

before use.

Quantitative Data on Mitomycin C Stability
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The following table summarizes the stability of a 0.04% (0.4 mg/mL) Mitomycin C ophthalmic

solution under different storage conditions.

Storage Condition
Day 0
Concentration
(µg/mL)

Day 21
Concentration
(µg/mL)

Stability

Cold (2-8°C) / Shaded ~400 340 Most Stable

Room Temperature /

Shaded
~400 287 Less Stable

Room Temperature /

Scattered Light

(~4000 lx)

~400 227 Least Stable

Data adapted from a study on the stability of 0.04% Mitomycin C ophthalmic solution.

Experimental Protocol: Assessing Mitomycin C
Stability
This protocol outlines a method to assess the stability of a Mitomycin C solution using High-

Performance Liquid Chromatography (HPLC).

1. Materials:

Mitomycin C powder
Appropriate solvent (e.g., Sterile Water for Injection, DMSO)
HPLC system with a UV detector
C18 reverse-phase column
Mobile phase (e.g., a mixture of phosphate buffer and methanol)
Light-protective vials (e.g., amber vials)

2. Procedure:

Solution Preparation: Prepare a Mitomycin C solution of known concentration in the desired
solvent. Immediately transfer aliquots into light-protective vials.
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Storage Conditions: Store the vials under different conditions to be tested (e.g., refrigerated
and protected from light, room temperature and protected from light, room temperature and
exposed to a controlled light source).
Time Points: At designated time points (e.g., 0, 24, 48, 72 hours), retrieve a vial from each
storage condition.
HPLC Analysis:

Equilibrate the HPLC system with the mobile phase.
Inject a known volume of the Mitomycin C solution onto the column.
Run the HPLC method and detect the compound using a UV detector at its maximum
absorbance wavelength (approximately 365 nm).
Record the peak area of the Mitomycin C peak.

Data Analysis:

Compare the peak area of Mitomycin C at each time point to the initial peak area (time 0).
Calculate the percentage of remaining Mitomycin C to determine the degradation rate under
each condition.

Visualizations

Mitomycin C

Degradation
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(e.g., UV, Ambient Light)

Mitosene Products
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Click to download full resolution via product page

Caption: Logical workflow of Mitomycin C degradation upon light exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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